Cas no 1861378-89-3 (1-Chloro-3-cyclopropylpropan-2-ol)

• Product Name: 1-Chloro-3-cyclopropylpropan-2-ol
• CAS No: 1861378-89-3
• MF: C₆H₁₁ClO
• MW: 134.603941202164
• CID: 6585207
• PubChem ID: 130515928
• Update Time: 2025-10-27

1-Chloro-3-cyclopropylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1967122
• 1-chloro-3-cyclopropylpropan-2-ol
• 1861378-89-3
• 1-Chloro-3-cyclopropylpropan-2-ol

• Inchi： 1S/C6H11ClO/c7-4-6(8)3-5-1-2-5/h5-6,8H,1-4H2
• InChI Key： CUZDUYIFLIVTQY-UHFFFAOYSA-N
• SMILES： ClCC(CC1CC1)O

Computed Properties

• Exact Mass: 134.0498427g/mol
• Monoisotopic Mass: 134.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-Chloro-3-cyclopropylpropan-2-ol

Recent Advances in the Study of 1-Chloro-3-cyclopropylpropan-2-ol (CAS: 1861378-89-3) in Chemical Biology and Pharmaceutical Research

1-Chloro-3-cyclopropylpropan-2-ol (CAS: 1861378-89-3) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound, characterized by its unique cyclopropyl and chloro functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the context of antimicrobial and anticancer drug discovery.

One of the key areas of research involving 1-Chloro-3-cyclopropylpropan-2-ol is its utility as a building block in the synthesis of complex organic molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the preparation of cyclopropane-containing analogs, which are known for their enhanced metabolic stability and bioavailability. The study highlighted the compound's reactivity under mild conditions, making it a valuable tool for medicinal chemists aiming to optimize drug candidates.

In addition to its synthetic applications, recent investigations have focused on the biological activity of derivatives of 1-Chloro-3-cyclopropylpropan-2-ol. A preprint article from Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibited promising inhibitory effects against bacterial efflux pumps, a mechanism often associated with antibiotic resistance. These findings suggest potential applications in addressing the global challenge of multidrug-resistant infections.

Furthermore, computational studies have provided insights into the molecular interactions of 1-Chloro-3-cyclopropylpropan-2-ol with biological targets. Molecular docking simulations revealed that the cyclopropyl moiety of the compound can engage in hydrophobic interactions with key residues in enzyme active sites, thereby modulating enzymatic activity. This has implications for the design of enzyme inhibitors targeting diseases such as cancer and neurodegenerative disorders.

Despite these advancements, challenges remain in the large-scale production and purification of 1-Chloro-3-cyclopropylpropan-2-ol. A 2024 review in Organic Process Research & Development discussed optimization strategies for its synthesis, emphasizing the need for greener and more efficient methodologies. The review also highlighted the importance of characterizing impurities and by-products to ensure the safety and efficacy of downstream pharmaceutical applications.

In conclusion, 1-Chloro-3-cyclopropylpropan-2-ol (CAS: 1861378-89-3) represents a promising scaffold in chemical biology and drug discovery. Ongoing research continues to uncover its potential, from synthetic versatility to biological activity, paving the way for innovative therapeutic solutions. Future studies are expected to explore its applications in targeted drug delivery and combination therapies, further solidifying its role in modern pharmaceutical research.